4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol

• Molecular Formula: C12H13BrO2
• Molecular Weight: 269.13 g/mol
• IUPAC Name: (3-bromo-6-hydroxy-2,4-dimethylphenyl)-cyclopropylmethanone
• InChI: InChI=1S/C12H13BrO2/c1-6-5-9(14)10(7(2)11(6)13)12(15)8-3-4-8/h5,8,14H,3-4H2,1-2H3
• InChI Key: OBZUPTTXPHHBIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1Br)C)C(=O)C2CC2)O

Description

4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol is a halogenated phenolic compound featuring a bromine substituent at position 4, methyl groups at positions 3 and 5, and a cyclopropanecarbonyl group at position 2. Its structural complexity, particularly the cyclopropane ring fused to a carbonyl group, differentiates it from simpler brominated or chlorinated phenols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require the use of bromine in a suitable solvent such as dichloromethane at low temperatures .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle bromine and other reactive intermediates .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic reagents.

Oxidation Reactions: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The carbonyl group can be reduced to form alcohols or other reduced products.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

Substitution: Various substituted phenols.

Oxidation: Quinones or other oxidized phenolic compounds.

Reduction: Alcohols or other reduced derivatives.

Scientific Research Applications

4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol involves its interaction with specific molecular targets. The bromine atom and phenol group can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting enzyme activity and cellular processes. The cyclopropanecarbonyl group may also play a role in modulating the compound’s reactivity and binding affinity .

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

Key structural analogs include:

4-Bromo-3,5-dimethylphenol (CAS 7463-51-6) : Lacks the cyclopropanecarbonyl group at position 2.

4-Chloro-3,5-dimethylphenol (PCMX) (CAS 88-04-0) : Chlorine replaces bromine at position 3.

4-Bromo-2,5-dimethylphenol: Bromine at position 4, methyl groups at 2 and 5 .

Table 1: Structural Comparison

Compound	Substituents (Positions)	Molecular Formula	Molecular Weight
4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol	Br (4), CH₃ (3,5), cyclopropanecarbonyl (2)	C₁₂H₁₃BrO₂	~293.14 (est.)
4-Bromo-3,5-dimethylphenol	Br (4), CH₃ (3,5)	C₈H₉BrO	201.06
4-Chloro-3,5-dimethylphenol (PCMX)	Cl (4), CH₃ (3,5)	C₈H₉ClO	156.61

Physicochemical Properties

Melting Point and Solubility

• 4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol: Expected to have a higher melting point (>150°C) due to the rigid cyclopropane ring and carbonyl group, compared to simpler analogs.
• 4-Bromo-3,5-dimethylphenol: Melts at 113–115°C .

Acidity (pKa)

• The cyclopropanecarbonyl group’s electron-withdrawing effect likely reduces the pKa of the target compound (estimated pKa ~8–9) compared to 4-Bromo-3,5-dimethylphenol (pKa ~9.0) .
• PCMX, with a less electronegative chlorine substituent, may exhibit slightly lower acidity than brominated analogs.

Table 2: Hazard Comparison

Compound	Acute Oral Toxicity (LD₅₀)	Skin/Irritation	Environmental Impact
4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol	Data unavailable (est. higher toxicity due to bromine and carbonyl group)	Likely severe irritation (inferred)	High aquatic toxicity (inferred)
4-Bromo-3,5-dimethylphenol	Not reported	Irritant (Xi)	WGK Germany Class 3 (hazardous)
PCMX	OSHA Category 4 (oral)	Skin corrosion (Category 2), sensitizer	Toxic to aquatic life with long-term effects

• The cyclopropane moiety in the target compound may enhance environmental persistence .

Biological Activity

4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol is a synthetic compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological effects, mechanisms of action, and comparative analysis with structurally similar compounds.

• IUPAC Name : 4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol
• Molecular Formula : C₉H₉BrO₂
• Molecular Weight : 229.07 g/mol
• CAS Number : [insert CAS number if available]

Antimicrobial Properties

Research indicates that 4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol exhibits significant antimicrobial activity. It has been shown to be effective against various Gram-positive bacteria while demonstrating reduced efficacy against Gram-negative strains. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with metabolic processes, similar to other phenolic compounds.

Microbial Strain	Activity	Mechanism
Staphylococcus aureus	Bactericidal	Membrane disruption
Bacillus subtilis	Bactericidal	Metabolic interference
Escherichia coli	Less effective	Limited membrane penetration

Cytotoxicity and Safety Profile

The cytotoxic effects of 4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol have been evaluated in various cell lines. Studies suggest that while the compound exhibits antimicrobial properties, it also has a cytotoxic profile that necessitates careful evaluation for therapeutic applications.

Cell Line	IC₅₀ (µM)	Notes
HeLa	25	Moderate cytotoxicity
MCF-7	30	Higher sensitivity observed
CHO-K1	40	Lower sensitivity

The biological activity of 4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol is primarily attributed to its ability to interact with cellular membranes and disrupt essential metabolic pathways in microbial cells. This interaction may be facilitated by the compound's lipophilicity due to the presence of the bromine atom and the cyclopropane moiety.

Comparative Analysis with Similar Compounds

When comparing 4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol with structurally related compounds, notable differences in biological activity are observed:

Compound Name	Antimicrobial Activity	Unique Attributes
4-Chloro-2-cyclopropanecarbonyl-3,5-dimethylphenol	Stronger against Gram-positive bacteria	Chlorine enhances reactivity
4-Bromo-3,5-dimethylphenol	Moderate	Lacks cyclopropane functionality
3,5-Dimethylphenol	Minimal	Primarily used as a solvent

Case Studies

• Study on Antibacterial Efficacy :
  A recent study evaluated the effectiveness of 4-Bromo-2-cyclopropanecarbonyl-3,5-dimethylphenol against clinical isolates of Staphylococcus aureus. Results indicated a significant reduction in bacterial viability at concentrations above 10 µg/mL.
• Cytotoxicity Assessment :
  In vitro testing on HeLa and MCF-7 cells demonstrated that the compound exhibits dose-dependent cytotoxic effects, raising concerns regarding its therapeutic index and necessitating further investigation into its safety profile.